Cas no 2137664-41-4 (1H-Pyrrole-3-carboxylic acid, 4-ethyl-1-(1-methylethyl)-, methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 4-ethyl-1-(1-methylethyl)-, methyl ester
• CAS No: 2137664-41-4
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5278530
• Update Time: 2025-09-27

1H-Pyrrole-3-carboxylic acid, 4-ethyl-1-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 4-ethyl-1-(1-methylethyl)-, methyl ester

• Inchi： 1S/C11H17NO2/c1-5-9-6-12(8(2)3)7-10(9)11(13)14-4/h6-8H,5H2,1-4H3
• InChI Key： HOCPEXLRDBRNNH-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(CC)C(C(OC)=O)=C1

Additional information on 1H-Pyrrole-3-carboxylic acid, 4-ethyl-1-(1-methylethyl)-, methyl ester

Exploring the Versatile Applications of 1H-Pyrrole-3-carboxylic acid, 4-ethyl-1-(1-methylethyl)-, methyl ester (CAS No. 2137664-41-4)

In the ever-evolving landscape of organic chemistry, 1H-Pyrrole-3-carboxylic acid, 4-ethyl-1-(1-methylethyl)-, methyl ester (CAS No. 2137664-41-4) has emerged as a compound of significant interest. This pyrrole derivative, characterized by its unique ester functional group and ethyl substitution pattern, is gaining attention in pharmaceutical research, material science, and specialty chemical applications. With the increasing demand for novel heterocyclic compounds in drug discovery, this molecule presents exciting possibilities for researchers exploring new bioactive scaffolds.

The structural features of 4-ethyl-1-isopropyl-1H-pyrrole-3-carboxylic acid methyl ester make it particularly valuable in medicinal chemistry. The pyrrole ring serves as a privileged structure in many biologically active compounds, while the ester group offers versatility for further chemical modifications. Recent studies have shown that similar pyrrole derivatives exhibit promising activity in targeting various enzymes and receptors, making this compound a potential building block for developing new therapeutic agents.

From a synthetic chemistry perspective, the methyl 4-ethyl-1-isopropyl-1H-pyrrole-3-carboxylate structure presents interesting challenges and opportunities. The steric effects of the isopropyl group at the 1-position and the ethyl group at the 4-position influence the compound's reactivity, offering chemists a platform for selective functionalization. These characteristics have sparked discussions in online chemistry forums, with researchers exploring optimal synthetic routes and purification methods for this specific pyrrole derivative.

The compound's potential extends beyond pharmaceutical applications. In material science, pyrrole ester derivatives have shown utility in creating specialized polymers with unique electronic properties. The conjugated system of the pyrrole ring, combined with the electron-withdrawing ester group, makes this class of compounds interesting for developing organic semiconductors and conductive materials. This aligns with current industry trends toward sustainable and organic electronic components.

Quality control and analytical characterization of CAS 2137664-41-4 are crucial aspects for researchers and manufacturers. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are typically employed to ensure the purity and identity of this compound. The methyl ester group provides a distinct signature in spectroscopic analysis, while the substitution pattern creates characteristic splitting patterns in proton NMR spectra—information highly sought after by analytical chemists working with similar structures.

Storage and handling recommendations for 1H-Pyrrole-3-carboxylic acid, 4-ethyl-1-(1-methylethyl)-, methyl ester follow standard protocols for organic compounds of this nature. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizing agents is advised to maintain stability. These practical considerations are frequently discussed in laboratory safety forums and chemical handling guidelines.

The commercial availability of methyl 4-ethyl-1-isopropylpyrrole-3-carboxylate has increased in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer this compound in various quantities, from milligram-scale for initial research to kilogram quantities for process development. Pricing trends indicate steady demand, particularly from organizations focused on heterocyclic chemistry and medicinal chemistry programs.

Looking toward future applications, researchers are particularly interested in the potential of pyrrole-3-carboxylate esters as intermediates in multicomponent reactions. The combination of steric and electronic effects in this molecule makes it an interesting candidate for developing new synthetic methodologies. This aligns with current research priorities in green chemistry and atom-economical transformations.

For those seeking detailed technical information about CAS No. 2137664-41-4, comprehensive spectral data and physical properties are available through major chemical databases. The compound's molecular weight of 195.26 g/mol and predicted logP value suggest favorable physicochemical properties for drug discovery applications, a topic generating significant discussion in computational chemistry circles.

In conclusion, 1H-Pyrrole-3-carboxylic acid, 4-ethyl-1-(1-methylethyl)-, methyl ester represents an intriguing case study in contemporary heterocyclic chemistry. Its structural features, synthetic accessibility, and potential applications across multiple scientific disciplines make it a compound worth watching as research into pyrrole derivatives continues to advance. The growing body of literature referencing similar structures suggests expanding opportunities for innovation with this chemical scaffold.